Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21333361 Isobutyl 5-chloro-2,2-dimethylvalerate 109232-37-3 C11H21ClO2
VC21328714 5-Hydroxy Desloratadine 117811-12-8 C19H19ClN2O
VC21334734 Danofloxacin mesylate 119478-55-6 C20H24FN3O6S
VC21332121 Sodium [2-(2-bromo-6-chloroanilino)phenyl]acetate 127792-45-4 C14H10BrClNNaO2
VC21335437 4,5-Dichloro-4,5-dimethyl-1,3-dioxolan-2-one 129482-56-0 C5H6Cl2O3
VC21330866 Ethyl 3-amino-2-(((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)amino)benzoate 136285-69-3 C23H21N3O2
VC21333398 Methyl 1-((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate 139481-44-0 C25H21N3O3
VC21332178 Haloperidol N-Oxide 148406-51-3 C21H23ClFNO3
VC21335444 Sodium equilenin sulfate 16680-48-1 C18H18NaO5S
VC21334707 5-Chloro-1-(oxolan-2-yl)pyrimidine-2,4(1H,3H)-dione 17902-24-8 C8H9ClN2O3
VC21334730 Diphenylacetyl chloride 1871-76-7 C14H11ClO
VC21335429 Methylfelbamate 22131-25-5 C12H16N2O4
VC21335368 4-Amino-3,5-dichloropyridine 22889-78-7 C5H4Cl2N2
VC21335316 (2r)-1-Butyl-n-(2,6-dimethylphenyl)piperidine-2-carboxamide 27262-45-9 C18H29N2OCl
VC21333355 Benzo[a]pyrene-7,8-oxide 36504-65-1 C20H12O
VC21330873 3-Chlorobenzoic acid 535-80-8 C7H5ClO2
VC21330136 Benzo(a)pyrene-9,10-diol 57303-98-7 C20H12O2
VC21331413 Alizapride hydrochloride 59338-87-3 C16H22ClN5O2
VC21333369 24-Tert-butyl-30-(1-hydroxyethyl)-33-(1-hydroxy-2-methylhexyl)-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18-tris(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone 63556-15-0 C62H113N11O13
VC21334761 Arformoterol 67346-49-0 C19H24N2O4
VC21330726 Dihydromevinolin 77517-29-4 C24H38O5
VC21334694 1-Benzhydrylpiperazine 841-77-0 C17H20N2
VC21334746 2-Methyl-1-nitroso-2,3-dihydro-1H-indole 85440-79-5 C9H10N2O
VC21333406 2-Propenamide, 2-(acetylamino)-N-(phenylmethyl)- 86921-49-5 C12H14N2O2
VC21333390 4-Defluoro-4-(1H-1,2,4-triazol-1-yl) Fluconazole 871550-15-1 C15H14FN9O